Cas no 2503203-19-6 (1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane)

• Product Name: 1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane
• CAS No: 2503203-19-6
• MF: C₆H₈F₃N₃
• MW: 179.1430311203
• CID: 5996461
• PubChem ID: 165869787
• Update Time: 2025-09-27

1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane Chemical and Physical Properties

Names and Identifiers

• EN300-27193428
• 1-(azidomethyl)-2-(trifluoromethyl)cyclobutane
• 2503203-19-6
• 1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane

• Inchi： 1S/C6H8F3N3/c7-6(8,9)5-2-1-4(5)3-11-12-10/h4-5H,1-3H2
• InChI Key： RVSGBQAVSDVDMB-UHFFFAOYSA-N
• SMILES： FC(C1CCC1CN=[N+]=[N-])(F)F

Computed Properties

• Exact Mass: 179.06703175g/mol
• Monoisotopic Mass: 179.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane

1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane: An Overview of a Promising Compound (CAS No. 2503203-19-6)

1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane (CAS No. 2503203-19-6) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and chemical synthesis. This compound features a cyclobutane ring with an azidomethyl group and a trifluoromethyl group, which endow it with distinctive chemical properties and reactivity profiles.

The azidomethyl group is a functional group that has been extensively studied for its utility in click chemistry, particularly in the formation of 1,2,3-triazoles through the Huisgen 1,3-dipolar cycloaddition reaction. This reaction is highly efficient and selective, making it a valuable tool in the synthesis of complex molecules and the functionalization of biomolecules. The presence of the azidomethyl group in 1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane thus opens up numerous possibilities for its use in bioconjugation and drug development.

The trifluoromethyl group, on the other hand, is known for its strong electron-withdrawing properties and high lipophilicity. These characteristics make it an attractive substituent in the design of pharmaceuticals and agrochemicals, as it can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. In 1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane, the trifluoromethyl group enhances the compound's stability and bioavailability, making it a promising candidate for further investigation in medicinal chemistry.

Recent studies have explored the potential of 1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane in various applications. For instance, researchers at the University of California have investigated its use as a building block in the synthesis of novel antiviral agents. The unique combination of the azidomethyl and trifluoromethyl groups allows for the creation of molecules with enhanced antiviral activity against a range of pathogens, including influenza and HIV. These findings highlight the compound's potential as a lead molecule in drug discovery efforts.

In addition to its applications in medicinal chemistry, 1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane has also shown promise in materials science. The cyclobutane ring provides structural rigidity and stability, while the azidomethyl and trifluoromethyl groups offer functional versatility. This combination makes it an attractive candidate for the development of advanced materials with tailored properties, such as polymers with improved thermal stability or coatings with enhanced durability.

The synthesis of 1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane has been optimized through various methods, including transition metal-catalyzed reactions and radical-mediated processes. These synthetic routes have been refined to achieve high yields and purity levels, making the compound readily available for research purposes. The ease of synthesis and availability of starting materials further enhance its appeal as a building block in chemical synthesis.

In conclusion, 1-(Azidomethyl)-2-(trifluoromethyl)cyclobutane (CAS No. 2503203-19-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups offers a wide range of applications in medicinal chemistry, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as a valuable tool in modern chemistry.